Cas no 4858-34-8 (1,3,4-Thiadiazole-2(3H)-thione,5-(octadecylthio)-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione,5-(octadecylthio)-
• CAS No: 4858-34-8
• MF: C₂₀H₃₈N₂S₃
• MW: 402.724121570587
• CID: 334254
• PubChem ID: 3828200
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(octadecylthio)-
• 5-octadecylsulfanyl-3H-1,3,4-thiadiazole-2-thione
• 5-Octadecylmercapto-3H-[1,3,4]thiadiazol-2-thion
• 5-octadecylmercapto-3H-[1,3,4]thiadiazole-2-thione
• AC1MY9A7
• NSC5061
• 4858-34-8
• NSC-5061
• DTXSID90396984

• Inchi： 1S/C20H38N2S3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-22-21-19(23)25-20/h2-18H2,1H3,(H,21,23)
• InChI Key： AMKPWBCDVMQZQO-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 402.22004
• Monoisotopic Mass: 402.219711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 10.7

Experimental Properties

• Density: 1.08
• Boiling Point: 486.6°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.563
• PSA: 24.39
• LogP: 8.55430